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Compound of Interest

Compound Name:
2-(5-(3-Methoxyphenyl)-1H-

pyrazol-1-yl)ethanol

Cat. No.: B11780769

Get Quote

Executive Summary & Chemical Rationale
The pyrazole scaffold is a cornerstone of modern medicinal chemistry, serving as the core

pharmacophore for blockbuster drugs like Celecoxib (COX-2 inhibitor) and Rimonabant (CB1

antagonist). However, the specific introduction of a methoxyphenyl moiety—typically at the

,

, or

positions—dramatically alters the physicochemical and binding properties of the molecule.

Why Methoxyphenyl?

Electronic Effect: The methoxy group (-OCH

) acts as a weak electron-donating group (EDG) via resonance, increasing the electron
density of the attached phenyl ring. This often enhances

stacking interactions with aromatic residues (e.g., Phe, Tyr, Trp) in protein binding pockets.
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Lipophilicity: It increases

, improving membrane permeability compared to hydroxylated analogues, while retaining
hydrogen bond acceptor capability via the ethereal oxygen.

Steric Fit: The methoxy group is crucial for occupying specific hydrophobic sub-pockets,

particularly in COX-2 and Kinase active sites.

Structural Classes & SAR Logic
To understand bioactivity, we must categorize these derivatives based on the substitution

pattern of the methoxyphenyl group.

Class
Substitution
Pattern

Primary Bioactivity
Mechanism of
Action

Type A
3,4,5-

Trimethoxyphenyl
Anticancer (Tubulin)

Mimics Colchicine;

binds to the

colchicine-binding site

of tubulin, disrupting

microtubule

polymerization.

Type B
4-Methoxyphenyl

(Para)

Anti-inflammatory

(COX-2)

The 4-methoxy group

fits into the secondary

pocket of COX-2,

providing selectivity

over COX-1.

Type C
4-Methoxyphenyl

(Para)
Anticancer (Kinase)

Acts as an ATP-

mimetic; the oxygen

atom often forms H-

bonds with the hinge

region of kinases like

EGFR or VEGFR-2.

Diagram 1: Structure-Activity Relationship (SAR) Logic
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The following diagram illustrates how the positioning of the methoxy group dictates the

therapeutic target.
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Figure 1: SAR decision tree showing how methoxy substitution patterns drive target specificity.

Therapeutic Area 1: Oncology (EGFR & Tubulin)
Comparative Performance Data
Methoxyphenyl pyrazoles have shown dual inhibition capabilities, particularly against EGFR

(Epidermal Growth Factor Receptor) and VEGFR-2.[1][2][3]

Table 1: Cytotoxicity (IC

) Comparison against Human Cancer Cell Lines
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Compound
ID

Structure
Description

Target
HepG-2
(Liver)

MCF-7
(Breast)

Reference
Drug

Cpd 12

4-

methoxyphen

yl

pyrazolo[1,5-

a]pyrimidine

EGFR/VEGF

R-2
3.74 µM 7.81 µM

Erlotinib (0.06

µM)*

Cpd 9c

(1-aryl-1H-

pyrazol-4-yl)

(3,4,5-

trimethoxyph

enyl)

Tubulin N/A 0.054 µM Colchicine

Cpd T5

1,5-diaryl

pyrazole-

benzenesulfo

namide

COX-

2/Cancer
60.95 µM N/A

Cisplatin

(3.97 µM)

Note: While Cpd 12 is less potent than Erlotinib in pure enzymatic assays, its dual mechanism

often reduces resistance emergence.

Mechanism: EGFR Signaling Pathway
The 4-methoxyphenyl derivatives function as ATP-competitive inhibitors. By blocking the ATP

binding pocket of EGFR, they prevent autophosphorylation and downstream signaling

(MAPK/ERK and PI3K/Akt pathways).
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Figure 2: EGFR signaling cascade and the blockade point of methoxyphenyl pyrazoles.
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Therapeutic Area 2: Inflammation (COX-2 Inhibition)
The Selectivity Advantage
Traditional NSAIDs cause gastric ulceration by inhibiting COX-1 (cytoprotective).

Methoxyphenyl pyrazoles are designed to mimic Celecoxib, targeting the larger hydrophobic

side pocket of COX-2 which is absent in COX-1.

Table 2: Anti-inflammatory Potency & Selectivity

Compound
COX-2 IC

(µM)

COX-1 IC

(µM)

Selectivity
Index (SI)

Ulcer Index
(UI)

Cpd T5 0.78 5.59 7.16 Low

Cpd T3 0.78 4.65 5.96 Low

Celecoxib 0.05 15.0 ~300 2.5 - 3.0

Diclofenac ~1.0 ~1.0 ~1
High

(Ulcerogenic)

Key Insight: While some novel derivatives (T5) show lower absolute selectivity than Celecoxib,

they often exhibit superior pharmacokinetic profiles or dual-action (e.g., simultaneous 5-LOX

inhibition), reducing the overall inflammatory burden.

Experimental Protocols
A. Synthesis of 1,3,5-Trisubstituted Methoxyphenyl
Pyrazoles
Rationale: The Claisen-Schmidt condensation followed by heterocyclization is the most robust

method, offering high yields (>80%) and regioselectivity.

Step-by-Step Workflow:

Chalcone Formation (Precursor):

Reactants: 4-Methoxyacetophenone (1.0 eq) + Substituted Benzaldehyde (1.0 eq).
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Catalyst: 40% NaOH (aq) or KOH in Ethanol.

Conditions: Stir at RT for 12–24h.

Workup: Pour into ice water, acidify with HCl. Filter the yellow precipitate (Chalcone).

Heterocyclization (Pyrazole Formation):

Reactants: Chalcone (1.0 eq) + Phenylhydrazine or Hydrazine Hydrate (2.0 eq).

Solvent: Glacial Acetic Acid (acts as solvent and catalyst).

Conditions: Reflux at 110°C for 6–8 hours.

Validation: Monitor via TLC (Hexane:Ethyl Acetate 7:3).

Purification:

Pour reaction mixture into crushed ice.

Filter solid. Recrystallize from Ethanol/DMF.

Start Materials:
Ketone + Aldehyde

Claisen-Schmidt
(NaOH/EtOH)

Chalcone
Intermediate

Cyclization
(Hydrazine/AcOH)

Methoxyphenyl
Pyrazole

Click to download full resolution via product page

Figure 3: Synthetic route for generating 1,3,5-trisubstituted pyrazoles.

B. COX-2 Inhibition Screening Assay
Rationale: A colorimetric peroxidase assay is preferred for high-throughput screening over

radioimmunoassays due to safety and cost.

Preparation: Reconstitute recombinant human COX-2 enzyme in Tris buffer (pH 8.0) with

Hematin (cofactor).
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Incubation: Add test compound (dissolved in DMSO) to the enzyme solution. Incubate at

25°C for 10 mins to allow binding.

Initiation: Add Arachidonic Acid (substrate) and TMPD (colorimetric substrate).

Reaction: COX-2 converts Arachidonic Acid to PGG2, then PGH2. The peroxidase activity

reduces PGG2 while oxidizing TMPD to a blue product.

Measurement: Read Absorbance at 590 nm.

Calculation: % Inhibition =

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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